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Compound of Interest

Compound Name:
3-(Bromomethyl)pyridine-2-

carbonitrile

Cat. No.: B056254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 3-(Bromomethyl)pyridine-2-carbonitrile. However, a specific Safety Data

Sheet (SDS) for this exact compound (CAS No. 116986-13-1) was not publicly available at the

time of this writing. The following information has been synthesized from data for closely

related compounds, including its isomers 5-(Bromomethyl)pyridine-2-carbonitrile and 3-

Bromopyridine-2-carbonitrile. Therefore, this guide should be used with caution and

supplemented by a thorough risk assessment before handling.

Hazard Identification and Classification
3-(Bromomethyl)pyridine-2-carbonitrile is anticipated to be a hazardous substance requiring

careful handling. Based on data from analogous compounds, it is likely classified as an irritant

and potentially harmful if ingested or absorbed through the skin. The GHS classifications for a

closely related isomer are summarized below.

Table 1: GHS Hazard Classification for Analogous Compounds
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2]

Acute Toxicity, Oral (for 3-

Bromopyridine-2-carbonitrile)
3 H301: Toxic if swallowed

Signal Word: Warning[1] or Danger (depending on the specific hazards considered)

Hazard Pictograms:

alt text

alt text

(Applicable if acute toxicity is high)

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling 3-(Bromomethyl)pyridine-2-
carbonitrile to prevent exposure.

Table 2: Recommended Personal Protective Equipment
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Body Part Equipment Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield is recommended for

larger quantities or when there

is a risk of splashing.

EN166 (EU) or OSHA 29 CFR

1910.133[3]

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene). A lab

coat or chemical-resistant

apron should be worn.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. If a fume hood is not

available or if dusts/aerosols

may be generated, a NIOSH-

approved respirator with an

appropriate cartridge is

necessary.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling
Engineering Controls: All work with 3-(Bromomethyl)pyridine-2-carbonitrile should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[4] Eyewash

stations and safety showers must be readily accessible.[3]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in areas where the chemical is handled. Wash hands thoroughly after handling and before

breaks.[2]
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Procedural Precautions: Avoid generating dust or aerosols.[2] Use spark-proof tools and

explosion-proof equipment if the compound is flammable or handled in a flammable solvent.

[5]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Protect from light and moisture. Some related compounds are noted to be light-sensitive and

may require storage under an inert atmosphere (e.g., argon).[2]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[5]

[6]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 3: First-Aid Procedures
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Exposure Route Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[4][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[4][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[7]

Accidental Release and Spillage
Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Experimental Protocol for Spill Cleanup:
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Don PPE: Wear appropriate PPE as outlined in Table 2, including respiratory protection.

Containment: For solid spills, carefully sweep up the material, avoiding dust generation.[2]

Place in a suitable, labeled container for disposal. For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container.
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Fire-Fighting Measures
While data for the specific compound is unavailable, general precautions for similar chemical

structures should be followed.

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[5]

Specific Hazards: During a fire, hazardous combustion products may be formed, including

nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Visualized Workflows
General Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 3-(Bromomethyl)pyridine-2-carbonitrile.

Chemical Spill Response Workflow
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Caption: A step-by-step workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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